Cas no 1227628-78-5 (5-bromo-1H-pyrazolo[4,3-b]pyridine)
5-bromo-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1H-pyrazolo [4, 3-b] pyridine
- 5-BroMo-1H-pyrazolo[4,3-b]pyridine
- QWLXNBNVCRSNEX-UHFFFAOYSA-N
- SY098203
- 1H-Pyrazolo[4,3-b]pyridine, 5-bromo-
- CS-W009525
- AKOS025291133
- MFCD15526714
- SCHEMBL503223
- A856192
- 5-Bromo-1H-pyrazolo[4,3-b]pyridine, AldrichCPR
- EN300-208695
- G11642
- 5-bromo-1H-pyrazolo[4,5-B]pyridine
- DA-14027
- 1227628-78-5
- SCHEMBL20141123
- 5-Bromo-2H-pyrazolo[4,3-b]pyridine
- DTXSID90745413
- AKOS032949799
- PB31758
- DS-7620
- 5-bromo-1H-pyrazolo[4,3-b]pyridine
-
- MDL: MFCD15526714
- Inchi: 1S/C6H4BrN3/c7-6-2-1-4-5(9-6)3-8-10-4/h1-3H,(H,8,10)
- InChI Key: QWLXNBNVCRSNEX-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=NN2)N=1
Computed Properties
- Exact Mass: 196.95886g/mol
- Monoisotopic Mass: 196.95886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Boiling Point: 351.7℃ at 760 mmHg
5-bromo-1H-pyrazolo[4,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011014-1 G |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 97% | 1g |
¥ 924.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011014-5 G |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 97% | 5g |
¥ 3,359.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011014-10 G |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 97% | 10g |
¥ 5,596.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011014-25 G |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 97% | 25g |
¥ 11,200.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011014-50 G |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 97% | 50g |
¥ 17,490.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011014-100 G |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 97% | 100g |
¥ 28,419.00 | 2021-05-07 | |
| Chemenu | CM106113-250mg |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 95+% | 250mg |
$115 | 2021-08-06 | |
| Chemenu | CM106113-1g |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 95+% | 1g |
$266 | 2021-08-06 | |
| Chemenu | CM106113-5g |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 95+% | 5g |
$957 | 2021-08-06 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R109129-250mg |
5-bromo-1H-pyrazolo[4,3-b]pyridine |
1227628-78-5 | 95% | 250mg |
¥241 | 2024-05-26 |
5-bromo-1H-pyrazolo[4,3-b]pyridine Suppliers
5-bromo-1H-pyrazolo[4,3-b]pyridine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 5-bromo-1H-pyrazolo[4,3-b]pyridine
5-Bromo-1H-pyrazolo[4,3-b]pyridine (CAS 1227628-78-5): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications
5-Bromo-1H-pyrazolo[4,3-b]pyridine (CAS 1227628-78-5) is a brominated heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad application potential. As a member of the pyrazolopyridine family, this compound combines the characteristics of both pyrazole and pyridine rings, making it an attractive building block for drug discovery and material science.
The molecular structure of 5-bromo-1H-pyrazolo[4,3-b]pyridine features a bromine atom at the 5-position, which significantly enhances its reactivity and makes it a valuable intermediate in organic synthesis. Researchers are particularly interested in this compound's potential as a pharmaceutical intermediate for developing kinase inhibitors and other biologically active molecules. Recent studies have shown promising results in its application for cancer research and neurological disorder treatments, aligning with current healthcare trends focusing on personalized medicine.
In the field of medicinal chemistry, 5-bromo-1H-pyrazolo[4,3-b]pyridine serves as a crucial scaffold for designing novel drug candidates. Its structural similarity to purine bases allows for potential interactions with various biological targets. The compound's solubility properties and metabolic stability make it particularly valuable for oral drug development, addressing one of the pharmaceutical industry's current challenges in improving drug bioavailability.
Beyond pharmaceutical applications, 5-bromo-1H-pyrazolo[4,3-b]pyridine has shown promise in material science applications. Its conjugated system and electron-rich nature make it suitable for developing organic semiconductors and light-emitting materials. This aligns with the growing demand for organic electronic materials in display technologies and energy storage devices, responding to the global push for sustainable energy solutions.
The synthesis of 5-bromo-1H-pyrazolo[4,3-b]pyridine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Recent advancements in green chemistry approaches have focused on optimizing the synthetic routes to reduce environmental impact, reflecting the chemical industry's commitment to sustainable practices. Researchers are exploring catalytic methods and alternative solvents to improve the atom economy of the production process.
From a commercial perspective, the market for 5-bromo-1H-pyrazolo[4,3-b]pyridine has been steadily growing, driven by increasing demand from pharmaceutical and research institutions. The compound's CAS 1227628-78-5 serves as a unique identifier in chemical databases and procurement systems. Suppliers typically offer this compound in various purity grades, with analytical characterization data including HPLC purity, NMR spectra, and mass spectrometry results to ensure quality control.
Recent scientific literature highlights several innovative applications of 5-bromo-1H-pyrazolo[4,3-b]pyridine derivatives. In drug discovery, researchers have utilized this scaffold to develop compounds with potential activity against various disease targets. The bromine substituent provides an excellent handle for further functionalization through cross-coupling reactions, enabling the rapid generation of diverse compound libraries for biological screening.
Quality control and proper handling of 5-bromo-1H-pyrazolo[4,3-b]pyridine are essential considerations for researchers and manufacturers. Standard operating procedures include storage under inert atmosphere at controlled temperatures to maintain stability. Analytical techniques such as high-performance liquid chromatography (HPLC) and spectroscopic methods are routinely employed to verify the compound's identity and purity.
The future outlook for 5-bromo-1H-pyrazolo[4,3-b]pyridine appears promising, with ongoing research exploring new applications in both life sciences and materials engineering. As the scientific community continues to investigate heterocyclic compounds for advanced applications, this particular pyrazolopyridine derivative is likely to maintain its importance in chemical research and development.
For researchers interested in working with 5-bromo-1H-pyrazolo[4,3-b]pyridine (CAS 1227628-78-5), it's recommended to consult recent patent literature and scientific publications to stay updated on the latest synthetic methods and applications. The compound's versatility ensures its continued relevance in addressing current challenges in drug development and advanced materials design.
1227628-78-5 (5-bromo-1H-pyrazolo[4,3-b]pyridine) Related Products
- 1246552-49-7(4-Bromopyrazolo1,5-apyrazine)
- 1206973-12-7(6-Bromo-1H-pyrazolo[4,3-c]pyridine)
- 957760-11-1(7-Bromo-1H-pyrazolo[3,4-c]pyridine)
- 1357946-78-1(3,5-Dibromo-1H-pyrazolo3,4-cpyridine)
- 1159829-63-6(4-Bromo-1H-pyrazolo[4,3-c]pyridine)
- 929617-35-6(5-bromo-1H-pyrazolo[3,4-c]pyridine)
- 1956379-02-4(5,7-Dibromo-1H-pyrazolo[4,3-b]pyridine)
- 1227628-69-4(5,6-Dibromo-1h-pyrazolo[4,3-b]pyridine)
- 1357946-16-7(3,5-dibromo-1h-pyrazolo[4,3-b]pyridine)
- 118507-15-6(Dipyrido[3,4-c:4',3'-e]pyridazine, 2-bromo-)